Cas no 1806752-63-5 (Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806752-63-5
• MF: C₁₁H₁₁F₃N₂O₆
• MW: 324.210053682327
• CID: 4840447
• Update Time: 2025-10-29

Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F3N2O6/c1-3-21-8(17)4-6-9(20-2)7(22-11(12,13)14)5-15-10(6)16(18)19/h5H,3-4H2,1-2H3
• InChI Key： QFOVVAQMHJZZAF-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1OC)CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate

Research Brief on Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806752-63-5)

Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806752-63-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and nitro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and inflammatory disorders. Recent studies have explored its utility in the development of novel therapeutic agents, leveraging its chemical reactivity and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate as a key precursor in the synthesis of pyridine-based inhibitors targeting bacterial efflux pumps. The research demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Pseudomonas aeruginosa, with minimal cytotoxicity toward mammalian cells. The study employed a combination of molecular docking and in vitro assays to elucidate the structure-activity relationship (SAR), revealing that the trifluoromethoxy group enhances membrane permeability while the nitro group contributes to target binding affinity.

In addition to its antimicrobial applications, this compound has been investigated for its potential in oncology. A preprint article on bioRxiv (2024) reported the use of Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate in the design of small-molecule modulators of the tumor microenvironment. The researchers synthesized a library of analogs and evaluated their effects on hypoxia-inducible factor (HIF) signaling pathways. Preliminary results indicated that select derivatives could attenuate HIF-1α stabilization under hypoxic conditions, suggesting a promising avenue for anti-angiogenic therapy.

The synthetic accessibility of Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate has also been a focus of recent methodological advancements. A 2024 Organic Letters publication detailed a streamlined, one-pot procedure for its preparation, achieving an 85% yield through a palladium-catalyzed coupling reaction. This innovation addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for high-throughput screening campaigns.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. A review in Expert Opinion on Drug Discovery (2023) noted that while the trifluoromethoxy group improves metabolic stability, it may also increase lipophilicity, potentially affecting bioavailability. Ongoing research is exploring prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, Ethyl 4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806752-63-5) represents a valuable chemical tool with diverse applications in medicinal chemistry. Its continued exploration underscores the importance of pyridine derivatives in addressing unmet medical needs, particularly in antimicrobial resistance and cancer therapy. Future studies are expected to further refine its therapeutic potential through targeted structural modifications and advanced delivery systems.